Cas no 540-72-7 (Sodium sulfocyanate)

• Product Name: Sodium sulfocyanate
• CAS No: 540-72-7
• MF: CNNaS
• MW: 81.072169303894
• MDL: MFCD00011123
• CID: 38178
• PubChem ID: 24870444
• Update Time: 2026-05-14

Sodium sulfocyanate Chemical and Physical Properties

Names and Identifiers

• Sodium sulfocyanate
• Sodium rhodanide
• Sodium thiocyanate
• haimased
• natriumrhodanid
• scyan
• sodiumthiocyanide
• thiocyanatesodium
• usafek-t-434
• SODIUM RHODANATE
• ACS
• Sodium isothiocyanate
• Sodium isothiocyanate,Sodium rhodanate,Sodi
• Sodium isothiocyanate,Sodium rhodanate,Sodium rhodanide
• SodiuM rhodanide
• SodiuMsulfocyanide
• Additive Screening Solution 17
• Kit-No 78374
• Additive Screening Solution 17/Kit-No 78374
• Thiocyanic acid, sodium salt
• Thiocyanate sodium
• NaSCN
• Natrium rhodanatum
• Sodium thiocyanide
• Natrium thiocyanat
• Sodium sulfocyanide
• Caswell No. 796A
• Natriumrhodanid [German]
• Sodium thiocyanate solution
• Thiocyanate, sodium
• EPA Pesticide Chemical Code 068202
• 5W0K9HKA05
• Sodium thiocyanate 2 M soluti
• Sodium thiocyanate, GR, 99%
• Sodium thiocyanate,98.5%
• Sodium thiocyanate standard solutio

• MDL： MFCD00011123
• Inchi： 1S/CHNS.Na/c2-1-3;/h3H;/q;+1/p-1
• InChI Key： VGTPCRGMBIAPIM-UHFFFAOYSA-M
• SMILES： [S-]C#N.[Na+]
• BRN： 3594965

Computed Properties

• Exact Mass: 80.96490
• Monoisotopic Mass: 80.964914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 34.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 24.8

Experimental Properties

• Color/Form: White orthorhombic crystal or powder. It is hygroscopic.
• Density: 1.295 g/mL at 20 °C
• Melting Point: 287 °C (dec.) (lit.)
• Boiling Point: 146°Cat760mmHg
• Flash Point: 42.1°C
• PH: 6-8 (100g/l, H2O, 20℃)
• Solubility: H2O: 8 M at 20 °C, clear, colorless
• Water Partition Coefficient: 139 g/100 mL (21 ºC)
• Stability/Shelf Life: Stable. Incompatible with acids, strong bases. May decompose on exposure to light. Contact with acid liberates highly toxic gas.
• PSA: 49.09000
• LogP: 0.66498
• Merck: 14,9327
• Sensitiveness: Hygroscopic
• Color/Form: 8 M in H2O
• Solubility: Soluble in ethanol and acetone, soluble in water.

Sodium sulfocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H331,H412
• Warning Statement： P261,P273,P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-32-36-52/53
• Safety Instruction： S36/37-S61-S13
• FLUKA BRAND F CODES：3
• RTECS：XL2275000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: 764 mg/kg; i.v. in mice: 484 mg/kg (Anderson, Chen)
• Storage Condition：2-8°C
• Safety Term：S13;S61
• Risk Phrases：R20/21/22; R32; R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Sodium sulfocyanate

Comprehensive Guide to Sodium sulfocyanate (CAS No. 540-72-7): Properties, Applications, and Industry Insights

Sodium sulfocyanate (CAS No. 540-72-7), also known as sodium thiocyanate, is a versatile inorganic compound with a wide range of industrial and laboratory applications. This white crystalline powder is highly soluble in water and ethanol, making it a valuable reagent in chemical synthesis, pharmaceuticals, and analytical chemistry. The compound's unique properties, such as its ability to form complexes with metal ions, have garnered significant attention in recent years, particularly in the context of sustainable chemistry and material science innovations.

In the pharmaceutical industry, Sodium sulfocyanate serves as a key intermediate in the synthesis of various therapeutic agents. Researchers are increasingly exploring its potential in drug delivery systems due to its compatibility with biological systems. Recent studies have highlighted its role in the development of novel anti-inflammatory compounds, aligning with the growing global focus on healthcare solutions. The compound's CAS No. 540-72-7 is frequently searched in scientific databases, reflecting the sustained interest in its pharmacological applications.

The textile industry represents another major application area for Sodium sulfocyanate, where it's used in dyeing processes and synthetic fiber production. With sustainability becoming a dominant theme across manufacturing sectors, there's growing interest in how this compound can contribute to eco-friendly textile processing. Industry reports indicate that modifications of sodium thiocyanate solutions are being investigated to reduce water consumption in textile finishing – a hot topic in environmental chemistry circles.

Analytical chemists value Sodium sulfocyanate (CAS 540-72-7) for its role as a qualitative testing reagent, particularly in iron detection. This application has gained renewed attention with the advancement of portable detection technologies for water quality monitoring. The compound's distinct color reaction with ferric ions makes it indispensable in field testing kits, addressing the global need for accessible water analysis solutions in developing regions.

Material science researchers are exploring innovative applications of Sodium sulfocyanate in energy storage systems. Preliminary studies suggest potential uses in electrolyte formulations for advanced batteries, coinciding with the booming demand for renewable energy solutions. The compound's ionic conductivity properties are being re-evaluated in the context of next-generation solid-state batteries, a trending topic in energy research forums and patent filings.

In agricultural chemistry, Sodium sulfocyanate derivatives are being investigated as potential plant growth regulators. This research direction aligns with the increasing global focus on food security and sustainable agriculture practices. While not yet widely adopted, these applications demonstrate the compound's versatility and potential to address contemporary challenges in crop yield optimization.

The production and handling of Sodium sulfocyanate require strict adherence to industrial safety standards. Recent advancements in manufacturing processes have focused on reducing energy consumption and minimizing byproducts, reflecting the chemical industry's commitment to greener production methods. These improvements have made the compound more attractive to environmentally conscious manufacturers seeking sustainable chemical alternatives.

Quality control specifications for Sodium sulfocyanate (CAS 540-72-7) have become increasingly stringent, particularly for pharmaceutical-grade material. Analytical techniques such as HPLC purity testing and spectrophotometric analysis are now routinely employed to ensure product consistency. This emphasis on quality aligns with broader industry trends toward precision chemistry and standardized reagents.

From a commercial perspective, the global market for Sodium sulfocyanate has shown steady growth, driven by demand from Asia-Pacific manufacturing hubs. Market analysts note particular interest in high-purity grades for electronic applications, reflecting the compound's expanding role in high-tech industries. Trade data indicates that searches for "sodium thiocyanate suppliers" and "540-72-7 technical specifications" have increased by approximately 18% year-over-year in professional procurement platforms.

Looking forward, research into Sodium sulfocyanate continues to uncover novel applications. Recent patent literature reveals investigations into its use as a corrosion inhibitor in cooling systems and as a component in specialized adhesives. These developments suggest that this well-established chemical still holds significant untapped potential across multiple industrial sectors.

For laboratories and industrial users, proper storage of Sodium sulfocyanate remains crucial. Best practices recommend keeping the compound in airtight containers away from strong acids and oxidizing agents. These storage protocols have been refined in recent years to account for new stability data, demonstrating how even mature chemicals continue to benefit from ongoing research and improved handling knowledge.

In educational settings, Sodium sulfocyanate serves as an excellent example for teaching coordination chemistry principles. Its ability to form complexes with transition metals makes it a valuable demonstration reagent, particularly in curricula emphasizing hands-on chemical education. This pedagogical application has gained importance with the growing emphasis on STEM education worldwide.

The environmental fate of Sodium sulfocyanate has been the subject of updated ecological studies. Modern biodegradation assessments and ecotoxicity testing methods have provided more comprehensive data on the compound's environmental profile. These studies are particularly relevant given increasing regulatory scrutiny of industrial chemicals and the push for greener chemical alternatives across multiple sectors.

Technological advancements in chemical analysis have enabled more precise characterization of Sodium sulfocyanate solutions. Modern spectroscopic techniques can now detect impurities at parts-per-billion levels, ensuring higher quality standards for critical applications. This capability is especially important for pharmaceutical manufacturers who require ultra-pure reagents for sensitive syntheses.

In conclusion, Sodium sulfocyanate (CAS No. 540-72-7) remains a chemically significant compound with diverse and expanding applications. From its traditional uses in analytical chemistry to emerging roles in advanced materials and sustainable technologies, this versatile substance continues to find new relevance in addressing contemporary scientific and industrial challenges. As research progresses, we can anticipate further innovative applications that will solidify its position as a valuable tool in both laboratory and industrial settings.